(3β,20α)-17β-Hydroxy-9-methoxy-16β-methoxycarbonylyohimban 4-oxide
(3β,20α)-17β-Hydroxy-9-methoxy-16β-methoxycarbonylyohimban 4-oxide
Brand Name:
Vulcanchem
CAS No.:
1056-57-1
VCID:
VC0086615
InChI:
InChI=1S/C22H28N2O5/c1-28-18-5-3-4-15-19(18)13-8-9-24(27)11-12-6-7-17(25)20(22(26)29-2)14(12)10-16(24)21(13)23-15/h3-5,12,14,16-17,20,23,25H,6-11H2,1-2H3/t12-,14+,16-,17-,20+,24?/m1/s1
SMILES:
COC1=CC=CC2=C1C3=C(N2)C4CC5C(CCC(C5C(=O)OC)O)C[N+]4(CC3)[O-]
Molecular Formula:
C22H28N2O5
Molecular Weight:
400.5 g/mol
(3β,20α)-17β-Hydroxy-9-methoxy-16β-methoxycarbonylyohimban 4-oxide
CAS No.: 1056-57-1
Main Products
VCID: VC0086615
Molecular Formula: C22H28N2O5
Molecular Weight: 400.5 g/mol
| CAS No. | 1056-57-1 |
|---|---|
| Product Name | (3β,20α)-17β-Hydroxy-9-methoxy-16β-methoxycarbonylyohimban 4-oxide |
| Molecular Formula | C22H28N2O5 |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | methyl (1R,15S,18R,19S,20S)-18-hydroxy-8-methoxy-13-oxido-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-13-ium-19-carboxylate |
| Standard InChI | InChI=1S/C22H28N2O5/c1-28-18-5-3-4-15-19(18)13-8-9-24(27)11-12-6-7-17(25)20(22(26)29-2)14(12)10-16(24)21(13)23-15/h3-5,12,14,16-17,20,23,25H,6-11H2,1-2H3/t12-,14+,16-,17-,20+,24?/m1/s1 |
| Standard InChIKey | SANIGXXUGRLAGR-BXUFFXRESA-N |
| Isomeric SMILES | COC1=CC=CC2=C1C3=C(N2)[C@H]4C[C@H]5[C@H](CC[C@H]([C@H]5C(=O)OC)O)C[N+]4(CC3)[O-] |
| SMILES | COC1=CC=CC2=C1C3=C(N2)C4CC5C(CCC(C5C(=O)OC)O)C[N+]4(CC3)[O-] |
| Canonical SMILES | COC1=CC=CC2=C1C3=C(N2)C4CC5C(CCC(C5C(=O)OC)O)C[N+]4(CC3)[O-] |
| PubChem Compound | 12444713 |
| Last Modified | Nov 11 2021 |
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